Cas no 1249156-21-5 (1-(2,6-dichlorophenyl)cyclopropan-1-ol)

• Product Name: 1-(2,6-dichlorophenyl)cyclopropan-1-ol
• CAS No: 1249156-21-5
• CID: 4581098
• PubChem ID: 62669510
• Update Time: 2025-10-24

1-(2,6-dichlorophenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)cyclopropan-1-ol

Additional information on 1-(2,6-dichlorophenyl)cyclopropan-1-ol

1-(2,6-Dichlorophenyl)cyclopropan-1-ol: A Comprehensive Overview

1-(2,6-Dichlorophenyl)cyclopropan-1-ol is a compound with the CAS registry number 1249156-21-5, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, combining a cyclopropane ring with a dichlorophenyl group, making it a versatile building block for various chemical applications. Recent advancements in synthetic methodologies and its potential applications in drug discovery and materials synthesis have further highlighted its importance in contemporary research.

The molecular structure of 1-(2,6-dichlorophenyl)cyclopropan-1-ol consists of a cyclopropane ring substituted with a hydroxyl group at one position and a 2,6-dichlorophenyl group at the adjacent position. This arrangement imparts the compound with unique electronic and steric properties. The cyclopropane ring, known for its high ring strain, contributes to the compound's reactivity, while the dichlorophenyl group introduces additional electronic effects and enhances its stability. These features make it an attractive candidate for exploring novel chemical transformations and catalytic processes.

Recent studies have focused on the synthesis of 1-(2,6-dichlorophenyl)cyclopropan-1-ol using environmentally friendly methods. Researchers have employed transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to efficiently construct the dichlorophenyl-substituted cyclopropane framework. These methods not only improve yield but also reduce waste generation, aligning with green chemistry principles. Furthermore, the compound has been utilized as an intermediate in the synthesis of bioactive molecules, demonstrating its potential in drug discovery.

In terms of physical properties, 1-(2,6-dichlorophenyl)cyclopropan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 345°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under thermal conditions has also been evaluated, showing minimal decomposition up to 300°C, which is advantageous for high-temperature applications.

Applications of 1-(2,6-dichlorophenyl)cyclopropan-1-ol span across multiple domains. In pharmaceutical research, it serves as a valuable precursor for synthesizing complex molecules with potential therapeutic effects. For instance, recent studies have explored its role in constructing bioactive compounds targeting cancer cells. Additionally, its use in materials science has been explored for developing advanced polymers and coatings with enhanced mechanical properties.

The environmental impact of 1-(2,6-dichlorophenyl)cyclopropan-1-ol has also been a topic of interest. Researchers have investigated its biodegradability under aerobic and anaerobic conditions, revealing moderate degradation rates influenced by microbial activity. Efforts are ongoing to develop sustainable methods for its production and disposal to minimize ecological footprint.

In conclusion, 1-(2,6-dichlorophenyl)cyclopropan-1-ol (CAS No. 1249156-21-5) stands out as a significant compound in modern chemistry due to its unique structure and versatile applications. With ongoing research focusing on its synthesis optimization and application expansion, this compound is poised to play an increasingly important role in both academic and industrial settings.